Cas no 61891-64-3 (Benzene, methyl(propylthio)-)
Benzene, methyl(propylthio)- structure
Product Name:Benzene, methyl(propylthio)-
CAS No:61891-64-3
MF:C10H14S
MW:166.283161640167
CID:463668
PubChem ID:597179
Update Time:2025-04-19
Benzene, methyl(propylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, methyl(propylthio)-
- 1-methyl-2-propylsulfanylbenzene
- n-Propyl o-cresyl sulfide
- 61891-64-3
- OAKIXGDEEBCTQM-UHFFFAOYSA-N
- SCHEMBL10144088
- Tolylpropylsulfid
- o-Cresyl n-propyl sulfide
- Sulfide, propyl o-tolyl
- 1-Methyl-2-(propylthio)benzene
- DTXSID80344474
- 1-Methyl-2-(propylsulfanyl)benzene #
- Benzene, 1-methyl-2-(propylthio)-
- 15560-97-1
-
- Inchi: 1S/C10H14S/c1-3-8-11-10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3
- InChI Key: OAKIXGDEEBCTQM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C)CCC
Computed Properties
- Exact Mass: 166.08172
- Monoisotopic Mass: 166.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, methyl(propylthio)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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